Cas no 1040683-00-8 (5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine)

• Product Name: 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine
• CAS No: 1040683-00-8
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD10574984
• CID: 1071889
• PubChem ID: 329772008
• Update Time: 2025-05-22

5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine
• 4-AMino-5-chloro-7-azaindole
• 5-chloro-1H-pyrrolo[2,3-b]pyridin-4-ylamine
• DTXSID20649819
• DB-029347
• CS-0142119
• AKOS006302693
• SB14538
• MFCD10574984
• A896294
• 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine, AldrichCPR
• 1040683-00-8
• W19027
• PS-13145
• RTDLKNOVHGITIF-UHFFFAOYSA-N
• SCHEMBL1824960

• MDL： MFCD10574984
• Inchi： 1S/C7H6ClN3/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H3,9,10,11)
• InChI Key： RTDLKNOVHGITIF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CN2)=C1N

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 378.8±37.0 °C at 760 mmHg
• Flash Point: 182.9±26.5 °C
• PSA: 54.70000
• LogP: 2.37970
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine

5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine: A Comprehensive Overview

The compound 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine, with CAS No. 1040683-00-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The presence of a chlorine atom at the 5-position and an amine group at the 4-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The pyrrolopyridine core is known for its ability to interact with protein targets through π–π stacking and hydrogen bonding, making it an attractive scaffold for medicinal chemists.

The synthesis of 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. One common approach involves the cyclization of appropriately substituted diamines or imines under acidic or basic conditions. The introduction of the chlorine substituent can be achieved through electrophilic substitution or via post-synthesis halogenation techniques. These methods have been optimized to ensure high yields and excellent regioselectivity.

In terms of applications, 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine has found utility in materials science as well. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as in the development of semiconducting polymers or as a component in light-emitting diodes (LEDs). Recent studies have explored its ability to act as a charge transport layer material, demonstrating promising electronic properties that could pave the way for its integration into next-generation electronic devices.

The biological activity of 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-amine is another area of intense research interest. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases. This suggests potential applications in the treatment of cancer and inflammatory diseases. However, further studies are required to fully understand its pharmacokinetic profile and toxicity profile before it can be considered for clinical trials.

In addition to its direct applications, 5-Chloro-1H-pyrrolo[2,3-b]pyridin-4-am has also served as a valuable tool in chemical education and research. Its complex structure provides an excellent platform for teaching students about heterocyclic chemistry and synthetic strategies. Moreover, its reactivity under various conditions has been extensively documented, making it a reference compound for understanding similar systems.

The continued exploration of CAS No. 1040683-00-8 will undoubtedly yield further insights into its potential uses and properties. As researchers continue to push the boundaries of synthetic chemistry and materials science, this compound stands as a testament to the diversity and versatility of heterocyclic compounds in modern science.